Cas no 897623-73-3 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• CAS No: 897623-73-3
• MF: C₁₈H₁₃FN₆O₂
• MW: 364.3332259655
• CID: 6598455
• PubChem ID: 16799308
• Update Time: 2025-05-20

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-(1H-indol-3-yl)-2-oxoacetamide
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(1H-indol-3-yl)-2-oxoacetamide
• AKOS024625818
• F2070-1737
• 897623-73-3
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(1H-indol-3-yl)-2-oxoacetamide
• SMR000808084
• MLS001235247
• CHEMBL2140243

• Inchi： 1S/C18H13FN6O2/c19-11-5-7-12(8-6-11)25-16(22-23-24-25)10-21-18(27)17(26)14-9-20-15-4-2-1-3-13(14)15/h1-9,20H,10H2,(H,21,27)
• InChI Key： RVBFROLNSRYVCB-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 364.10840184g/mol
• Monoisotopic Mass: 364.10840184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide

Recent Advances in the Study of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 897623-73-3)

In recent years, the compound N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 897623-73-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a fluorophenyl-tetrazole moiety with an indole-oxoacetamide scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the investigation of this compound's role as a modulator of specific enzymatic pathways. Recent findings published in the Journal of Medicinal Chemistry highlight its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for the target enzymes, suggesting its potential as a lead candidate for drug development.

Another significant advancement is the optimization of the synthetic route for N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide. A recent publication in Organic Process Research & Development describes a scalable and cost-effective method for its production, which involves a series of carefully controlled reactions to ensure high yield and purity. This development is crucial for facilitating further preclinical and clinical studies, as it addresses previous challenges related to the compound's synthesis.

Furthermore, preliminary in vivo studies have provided encouraging results regarding the compound's pharmacokinetic properties and safety profile. Research conducted on animal models indicates good bioavailability and a favorable toxicity profile, making it a viable candidate for further development. These findings were presented at the recent International Conference on Chemical Biology and are currently under review for publication in a peer-reviewed journal.

In conclusion, the ongoing research on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(1H-indol-3-yl)-2-oxoacetamide (CAS: 897623-73-3) underscores its potential as a versatile therapeutic agent. The combination of its unique chemical structure, promising biological activity, and improved synthetic accessibility positions it as a molecule of high interest in the pharmaceutical industry. Future studies are expected to delve deeper into its therapeutic applications and explore its efficacy in more complex disease models.